2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C17H14FN5O3S/c1-10-8-15(26-23-10)20-14(24)9-27-16-7-6-13(21-22-16)19-17(25)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H,20,24)(H,19,21,25)
• InChI Key: CHMPSKFNUXKRCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN5O3S
• Molecular Weight: 387.4 g/mol
• CAS No.: 1021091-74-6

Description

2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C17H14FN5O3S and its molecular weight is 387.39. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is the sodium channels . Sodium channels are found in all excitable cells, including myocytes of muscle and neurons of the central and peripheral nervous system . They are primarily responsible for generating the rapid upstroke of the action potential, making them essential to the initiation and propagation of electrical signals in the nervous system .

Mode of Action

This compound acts as a sodium channel modulator . It interacts with the sodium channels, influencing their function and potentially altering the propagation of electrical signals in the nervous system .

Biochemical Pathways

The compound’s interaction with sodium channels affects the neuronal signaling pathways . Aberrant sodium channel function is thought to underlie a variety of medical disorders, including epilepsy, arrhythmia, myotonia, and pain . By modulating the function of sodium channels, this compound can potentially influence these conditions .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its modulation of sodium channels. By influencing the function of these channels, the compound can alter the propagation of electrical signals in the nervous system, potentially affecting conditions related to aberrant sodium channel function .